Cas no 1005697-69-7 (2-(4-bromo-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(4-bromo-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1005697-69-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD04967810
• CID: 3058364
• PubChem ID: 17024720
• Update Time: 2025-04-21

2-(4-bromo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-pyrazol-1-yl)-butyric acid
• 2-(4-Bromo-1H-pyrazol-1-yl)butanoic acid
• AKOS000306635
• 1H-Pyrazole-1-acetic acid, 4-bromo-alpha-ethyl-
• BBL038944
• 2-(4-bromopyrazol-1-yl)butanoic acid
• CS-0034347
• EN300-83671
• FS-1855
• 1H-Pyrazole-1-acetic acid, 4-bromo--ethyl-
• STK312767
• MFCD04967810
• FQB69769
• 1005697-69-7
• 2-(4-bromo-1H-pyrazol-1-yl)butanoic acid

• MDL： MFCD04967810
• Inchi： 1S/C7H9BrN2O2/c1-2-6(7(11)12)10-4-5(8)3-9-10/h3-4,6H,2H2,1H3,(H,11,12)
• InChI Key： YEHBONHWZVDARH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.06g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų